7-(Dimethoxymethyl)-2,3-dihydro-[1,4]dioxino[2,3-b]pyridine

• IUPAC Name: 7-(dimethoxymethyl)-2,3-dihydro-[1,4]dioxino[2,3-b]pyridine
• InChI: InChI=1S/C10H13NO4/c1-12-10(13-2)7-5-8-9(11-6-7)15-4-3-14-8/h5-6,10H,3-4H2,1-2H3
• InChI Key: JXCKHIXCZFWYSD-UHFFFAOYSA-N
• Canonical SMILES: COC(C1=CC2=C(N=C1)OCCO2)OC
• Molecular Formula: C10H13NO4
• DSSTOX Substance ID: DTXSID20679111
• Molecular Weight: 211.21 g/mol
• CAS RN: 1261365-94-9

Description

The compound is a derivative of dioxinopyridine. Dioxinopyridines are a class of organic compounds containing a dioxin ring fused to a pyridine ring. They are used in various applications, including as host materials for organic light-emitting diode (OLED) applications.

Synthesis Analysis

While specific synthesis methods for this compound were not found, related compounds such as dihydropyridines can be synthesized through methods like the Hantzsch pyridine synthesis. This involves a multi-component organic reaction between an aldehyde, a β-keto ester, and a nitrogen donor.

Scientific Research Applications

Chemistry and Catalytic Applications

Synthesis and Properties : Pyridine derivatives, including structures similar to the specified compound, are essential in chemistry for their diverse properties and applications. They serve as ligands in complex compounds, showing significant spectroscopic, structural, and magnetic properties. These compounds are also investigated for their biological and electrochemical activities, suggesting potential for further exploration in catalytic processes and synthesis of complex molecules (Boča, Jameson, & Linert, 2011).

Regioselectivity in Radical Reactions : Studies on the regioselectivity of bromination in unsymmetrical dimethylpyridines reveal the influence of nitrogen in the ring, indicating the deactivating inductive effect. This understanding is crucial for designing synthetic pathways for related compounds, highlighting the intricate balance between structure and reactivity (Thapa, Brown, Balestri, & Taylor, 2014).

Environmental Applications

Photocatalytic Degradation : Research on the photocatalytic degradation of pollutants, including pyridine derivatives, outlines the potential environmental applications. By identifying the intermediate products and understanding the photocatalytic pathways, these compounds could play a role in water treatment and pollution mitigation strategies (Pichat, 1997).

Medicinal and Pharmaceutical Applications

Anticancer Potency of Pyridine-Based Cu(II) Complexes : Pyridine derivatives, when complexed with metals like Cu(II), have shown significant anticancer activities against various cancer cell lines. The review of pyridine-based Cu(II) complexes as potent anticancer agents emphasizes the importance of these compounds in developing new therapeutic agents (Alshamrani, 2023).

Diversity in Drug Applications : Heterocyclic N-oxide molecules, including pyridine derivatives, exhibit significant biological importance. They serve as synthetic intermediates with functionalities vital in drug development, showcasing their medicinal importance in applications like anticancer, antibacterial, and anti-inflammatory activities (Li, Wu, Sun, Lu, Wong, Fang, & Zhang, 2019).

Future Directions

While specific future directions for this compound were not found, related compounds have shown potential in various applications, including organic light-emitting diode (OLED) applications.

Mechanism of Action

Target of Action

Compounds with similar structures have been found to modulate irak4 , a kinase involved in immune response signaling .

Mode of Action

Similar compounds have been reported to act as modulators of irak4 , suggesting that this compound may interact with its targets to influence their activity.

Biochemical Pathways

Modulation of irak4, as seen in similar compounds , can influence pathways involved in immune response signaling.

Result of Action

Modulation of irak4, as seen in similar compounds , could potentially influence immune response signaling.